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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105

Essential Safety and Handling Guide for
Propanenitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling propanenitrile (also known as propionitrile or ethyl cyanide). The
following information is critical for researchers, scientists, and drug development professionals
to ensure safe laboratory practices.

Quantitative Safety Data

The following table summarizes key quantitative data for Propanenitrile, providing a clear
reference for exposure limits and physical properties.

Parameter Value Reference
CAS Number 107-12-0

EC Number 203-464-4 [1]

UN Number 2404 [1]

Flash Point 36°F (2°C) [2]

Vapor Pressure 39 mm Hg at 68°F (20°C) [2]

Water Solubility Soluble [2]
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Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory to
prevent exposure.

o Eye Protection: Wear chemical splash goggles.

o Hand Protection: Wear protective gloves. The specific material should be chosen based on
recommendations from safety equipment suppliers for your specific operation.[2]

o Skin and Body Protection: Wear protective clothing, including suits, footwear, and headgear.
An emergency shower should be readily available.[2]

o Respiratory Protection: Use a respirator if local exhaust ventilation or enclosure is not
available. For firefighting, a self-contained breathing apparatus (SCBA) is required.[2][3]

Standard Operating Procedure for Handling
Propanenitrile

The following protocol outlines the step-by-step procedure for the safe handling of
propanenitrile in a laboratory setting.

e Preparation:

[¢]

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

[¢]

Confirm that an eyewash station and safety shower are accessible and operational.[2]

o

Assemble all necessary PPE and ensure it is in good condition.

o

Have spill cleanup materials (e.g., dry lime, sand, or soda ash) readily available.[2]
e Handling:
o Ground and bond all metal containers during transfer to prevent static discharge.[2]

o Use only non-sparking tools and explosion-proof equipment.[2]
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o Keep the container tightly closed when not in use.
o Avoid contact with skin, eyes, and clothing.[3]

o Do not eat, drink, or smoke in the handling area.[2][3]

e Storage:

o Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible
substances such as strong oxidants.[1]

o Keep containers tightly closed.[2]
e Disposal:
o Propanenitrile may need to be disposed of as hazardous waste.[2]

o Consult with your institution's environmental health and safety department for specific
disposal guidelines.

o Place waste in covered, labeled containers for disposal.[2]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency. The following
diagram outlines the necessary steps for different types of exposure and spills.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.fishersci.dk/store/msds?partNumber=10526435&countryCode=DK&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1601.pdf
https://www.fishersci.dk/store/msds?partNumber=10526435&countryCode=DK&language=en
https://www.inchem.org/documents/icsc/icsc/eics0320.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/1601.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1601.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1601.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Spill Response
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Caption: Emergency response workflow for Propanenitrile exposure and spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Propanenitrile-25]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584105#personal-protective-equipment-for-
handling-propanenitrile-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.fishersci.dk/store/msds?partNumber=10526435&countryCode=DK&language=en
https://www.benchchem.com/product/b1584105#personal-protective-equipment-for-handling-propanenitrile-25
https://www.benchchem.com/product/b1584105#personal-protective-equipment-for-handling-propanenitrile-25
https://www.benchchem.com/product/b1584105#personal-protective-equipment-for-handling-propanenitrile-25
https://www.benchchem.com/product/b1584105#personal-protective-equipment-for-handling-propanenitrile-25
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

